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Compound of Interest

Compound Name: Dicyanoaurate ion

Cat. No.: B080273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of potassium dicyanoaurate(l) (K[Au(CN)z]). The information is curated for
researchers, scientists, and professionals in drug development who utilize or study this
compound. This document includes quantitative data, detailed experimental protocols, and
visualizations of relevant biological pathways.

Physicochemical Properties

Potassium dicyanoaurate(l) is a white, crystalline solid at room temperature.[1] It is a key
compound in gold electroplating and serves as a precursor in the synthesis of other gold
compounds, including gold nanopatrticles for biomedical applications.[2][3]

Quantitative Data

The following table summarizes the key quantitative physicochemical properties of potassium
dicyanoaurate(l).
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Property Value Reference(s)
Chemical Formula K[Au(CN)2] [4]
Molecular Weight 288.10 g/mol [4]
Density 3.45g/mL at 25 °C [2]
Appearance White crystalline powder [1]

Solubility in Water

140 g/L

[1]

Solubility in Other Solvents

Slightly soluble in ethanol,;
insoluble in ethyl ether and

acetone.

[5]

Decomposition Temperature

Decomposes above 383 °C

[6]

Stable under recommended
- storage conditions.
Stability ) ] ) [5]
Incompatible with strong acids

and strong oxidizing agents.

Experimental Protocols

This section details the methodologies for the synthesis of potassium dicyanoaurate(l) and the
determination of its key physicochemical properties.

Laboratory Synthesis of Potassium Dicyanoaurate(l)

This protocol describes a laboratory-scale synthesis of potassium dicyanoaurate(l) from gold
powder. This method relies on the oxidation of gold in the presence of potassium cyanide.

Materials:
e Gold powder (Au)
e Potassium cyanide (KCN)

e Hydrogen peroxide (H20:2) (30% solution)
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Deionized water

Reaction vessel with stirring and heating capabilities

Filtration apparatus

Crystallization dish

Procedure:

Add a known mass of gold powder and a proportional amount of deionized water to the
reaction vessel.

Heat the mixture to between 50-80°C with continuous stirring.

Slowly and simultaneously add a solution of potassium cyanide and a dilute solution of
hydrogen peroxide to the reaction vessel. The addition rate should be controlled to maintain
a steady reaction.

Monitor the reaction until all the gold powder has dissolved, resulting in a clear, colorless
solution of potassium aurous cyanide.

Filter the hot solution to remove any unreacted starting material or impurities.

Allow the filtrate to cool slowly in a crystallization dish to form crystals of potassium
dicyanoaurate(l).

Collect the crystals by filtration, wash with a small amount of cold deionized water, and dry
under vacuum.

Safety Precaution:This synthesis involves highly toxic potassium cyanide and should be

performed in a well-ventilated fume hood by trained personnel wearing appropriate personal

protective equipment.

Determination of Density by Gas Pychometry

The density of potassium dicyanoaurate(l) can be accurately determined using a gas

pycnometer, which measures the volume of the solid by gas displacement. Helium is the

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

preferred gas due to its small atomic size and inert nature.

Apparatus:

e Gas pycnometer

e Analytical balance

o Sample cell

Procedure:

o Calibrate the gas pycnometer according to the manufacturer's instructions.

» Accurately weigh a sample of dry potassium dicyanoaurate(l) powder using an analytical
balance.

» Place the weighed sample into the sample cell of the gas pycnometer.

o Seal the sample cell and purge the system with helium gas to remove any adsorbed
moisture or air from the sample surface.

» Following the instrument's operating procedure, allow helium gas to fill the reference
chamber to a set pressure.

e Open the valve to the sample chamber, allowing the gas to expand and fill the voids around
the sample.

e The instrument measures the pressure difference and, based on the known volumes of the
chambers, calculates the volume of the sample.

e The density is then calculated by dividing the mass of the sample by its measured volume.

Determination of Aqueous Solubility

This protocol outlines a method for determining the solubility of potassium dicyanoaurate(l) in
water at a specific temperature.

Materials:
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Potassium dicyanoaurate(l)

Deionized water

Constant temperature water bath
Stirring plate and stir bar

Filtration apparatus (e.g., syringe filter)
Analytical balance

Evaporating dish

Procedure:

Prepare a supersaturated solution of potassium dicyanoaurate(l) in deionized water in a
sealed flask.

Place the flask in a constant temperature water bath set to the desired temperature (e.g., 25
°C) and stir vigorously for an extended period (e.g., 24 hours) to ensure equilibrium is
reached.

After equilibration, stop stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe and
filter it to remove any suspended particles.

Accurately weigh a clean, dry evaporating dish.

Transfer the filtered solution to the evaporating dish and reweigh to determine the mass of
the solution.

Carefully evaporate the water from the solution in a drying oven until a constant weight of the
dry potassium dicyanoaurate(l) is achieved.

The solubility is calculated as the mass of the dissolved solid per volume or mass of the
solvent.
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Biological Interactions and Signaling Pathways

Potassium dicyanoaurate(l) exhibits significant biological activity, primarily due to its
dissociation into potassium ions, gold(l) ions, and cyanide ions in agueous environments.

Mechanism of Cyanide Toxicity

The acute toxicity of potassium dicyanoaurate(l) is predominantly attributed to the cyanide ion
(CN™). Cyanide is a potent inhibitor of cellular respiration.

K[AU(CN)2] F Inhibits

| e | )~ I~ )

Electron Transport Chain

Click to download full resolution via product page
Caption: Mechanism of cyanide toxicity via inhibition of the electron transport chain.

Cyanide binds to the ferric (Fe3*) ion in cytochrome ¢ oxidase (Complex IV) of the
mitochondrial electron transport chain.[7] This binding prevents the transfer of electrons to
oxygen, the final electron acceptor, thereby halting aerobic respiration and the production of
ATP.[8] The cells are then unable to use oxygen, leading to histotoxic hypoxia and rapid cell
death.[1]

Formation and Action in Inflammatory Responses

The dicyanoaurate(l) anion, [Au(CN)z]~, is a pharmacologically active metabolite of gold(l)-
based anti-rheumatic drugs like aurothiomalate.[2][6] It is formed at sites of inflammation
through the action of myeloperoxidase (MPO), an enzyme released by activated neutrophils.[4]
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Caption: Formation of dicyanoaurate(l) at inflammatory sites and its action.

This biotransformation is considered an activation step, as the resulting aurocyanide is an
effective inhibitor of the respiratory burst in neutrophils and monocytes, which contributes to its
anti-inflammatory effects.[4] This pathway highlights a potential mechanism for the therapeutic
action of certain gold-based drugs in inflammatory conditions such as rheumatoid arthritis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080273#physicochemical-properties-of-potassium-
dicyanoaurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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